Cas no 828246-30-6 (2H-1,4-Benzoxazine-3-carboxylic acid, 5-hydroxy-2-oxo-, ethyl ester)

• Product Name: 2H-1,4-Benzoxazine-3-carboxylic acid, 5-hydroxy-2-oxo-, ethyl ester
• CAS No: 828246-30-6
• MF: C₁₁H₉NO₅
• MW: 235.192863225937
• CID: 682305
• PubChem ID: 11276387
• Update Time: 2025-04-19

2H-1,4-Benzoxazine-3-carboxylic acid, 5-hydroxy-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine-3-carboxylic acid, 5-hydroxy-2-oxo-, ethyl ester
• ethyl 5-hydroxy-2-oxo-1,4-benzoxazine-3-carboxylate
• DTXSID50460938
• 828246-30-6

• Inchi： 1S/C11H9NO5/c1-2-16-10(14)9-11(15)17-7-5-3-4-6(13)8(7)12-9/h3-5,13H,2H2,1H3
• InChI Key： FKIQUMREQSEZMT-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)=NC2C(=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 235.04807239g/mol
• Monoisotopic Mass: 235.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.2Ų